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Compound of Interest

Ethyl 5-Oxo-4,5-dihydro-1H-
Compound Name:
pyrazole-3-carboxylate

cat. No.: B1267501

An In-depth Technical Guide on the Chemical Properties of Ethyl 5-Ox0-4,5-dihydro-1H-
pyrazole-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties,
synthesis, and reactivity of Ethyl 5-Ox0-4,5-dihydro-1H-pyrazole-3-carboxylate, a key
heterocyclic intermediate in the development of pharmaceuticals and dyes.

Core Chemical Identity and Physical Properties

Ethyl 5-Oxo0-4,5-dihydro-1H-pyrazole-3-carboxylate is a heterocyclic organic compound.[1] It
is recognized by the CAS Registry Number 85230-37-1.[1][2] The compound's structure
features a five-membered pyrazolone ring, which is instrumental to its chemical reactivity,
particularly its existence in tautomeric forms.

Table 1: Physicochemical Properties
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Property Value Source
CAS Number 85230-37-1 [11[2]
Molecular Formula CeHsN20s3 [1]
Molecular Weight 156.14 g/mol [1]
Appearance Yellow solid [3]
Melting Point 137-138 °C [2]
Boiling Point 400.1£25.0 °C (Predicted) [2]
Density 1.371+0.06 g/cm3 (Predicted) [2]
InChi Key FGCPAXRNQIOISG- o

UHFFFAOYSA-N

Spectroscopic Data

Spectroscopic analysis is critical for the structural confirmation of Ethyl 5-Ox0-4,5-dihydro-1H-

pyrazole-3-carboxylate. The available proton NMR data is summarized below. While

extensive spectral data exists for its substituted derivatives, detailed experimental FT-IR, 13C

NMR, and Mass Spectrometry data for the parent compound (CAS 85230-37-1) is not readily

available in published literature.

Parameter Value

Solvent DMSO-de
Frequency 400 MHz

0 12.75 ppm (brs, 1H)

0 5.91 ppm (br s, 1H)

0 4.24 ppm (9, J =7 Hz, 2H)
0 1.27 ppm (t, J =7 Hz, 3H)

(Source:[3])
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Chemical Reactivity and Tautomerism

A defining characteristic of pyrazolones is their ability to exist as a mixture of tautomers in
equilibrium.[4][5] This keto-enol tautomerism involves the migration of a proton and the shifting
of a double bond, resulting in two or more distinct chemical structures.[4][6] For Ethyl 5-Oxo-
4,5-dihydro-1H-pyrazole-3-carboxylate, the primary equilibrium is between the keto form (5-
oxo) and the enol form (5-hydroxy). The stability and predominance of each tautomer can be
influenced by factors such as the solvent and physical state (solid vs. solution).[5][7]

Caption: Keto-enol tautomeric forms of the title compound.

Experimental Protocols: Synthesis

The synthesis of Ethyl 5-Ox0-4,5-dihydro-1H-pyrazole-3-carboxylate is typically achieved
via the cyclocondensation reaction of a -keto ester equivalent with a hydrazine source.[8] This
is a variation of the classic Knorr pyrazole synthesis.[9]

Protocol: Synthesis from Diethyl Oxaloacetate Sodium
Salt[3]

o Reaction Setup: Slowly add acetic acid (150 mL) dropwise to a solution of the sodium salt of
1,4-diethoxy-1,4-dioxobut-2-en-2-ol (30.0 g, 0.143 mol) in toluene (150 mL).

 Stirring: Stir the reaction mixture at room temperature for 30 minutes.

e Hydrazine Addition: Add 85% hydrazine hydrochloride (17 g, 0.29 mol) to the mixture.
Continue stirring at room temperature for an additional 30 minutes.

o Heating: Heat the reaction system to 100 °C and maintain this temperature overnight.
o Workup: After the reaction is complete, concentrate the mixture under reduced pressure.

o Extraction: Extract the residue with ethyl acetate (500 mL). Wash the organic phase
sequentially with saturated aqueous sodium bicarbonate (200 mL) and saturated aqueous
sodium chloride (200 mL).
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« Isolation: Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under
reduced pressure to yield the product as a yellow solid.

Diethyl Oxaloacetate Salt
+

- Cyclocondensation »| Aqueous Workup Ethyl 5-Oxo0-4,5-dihydro-
Hydrazine Hydrochloride (Toluene, Acetic Acid, 100°C) & Extraction 1H-pyrazole-3-carboxylate

Click to download full resolution via product page
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Caption: General experimental workflow for synthesis.

Applications in Synthesis

Ethyl 5-Oxo0-4,5-dihydro-1H-pyrazole-3-carboxylate serves as a versatile building block for
constructing more complex molecules.[10] The reactive sites on the pyrazolone ring allow for
various chemical modifications, making it a valuable intermediate in the synthesis of a range of
compounds, including potent anti-inflammatory agents and dyes.[10][11] For example, the N-H
group can be substituted, and the ring can participate in coupling reactions to create azo dyes.
[11]
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Caption: Role as a versatile chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1267501?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

